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Compound Name:
2-Methoxy-5-(piperazin-1-

ylmethyl)phenol

Cat. No.: B13596696

Get Quote

Executive Summary
2-Methoxy-5-(piperazin-1-ylmethyl)phenol (CAS: Derived from Isovanillin, specific registry

varies by salt form) is a critical "privileged structure" intermediate in medicinal chemistry.[1]

Often synthesized via the reductive amination of isovanillin (3-hydroxy-4-

methoxybenzaldehyde), this compound combines a phenolic hydrogen bond donor with a basic

piperazine handle, making it a versatile scaffold for CNS-targeted ligands (e.g.,

dopamine/serotonin modulators) and kinase inhibitors.[1]

This guide provides a rigorous technical comparison of characterization methods for this

intermediate, with a specific focus on Elemental Analysis (EA) as the definitive benchmark for

establishing bulk purity, salt stoichiometry, and solvation state—parameters often missed by

HPLC alone.[1]

Chemical Identity & Theoretical Baselines
Before experimental validation, the theoretical baseline must be established.[1] The free base

form is prone to forming hydrates or carbonates due to the basic secondary amine and the

phenolic moiety.[1]
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Property Specification

IUPAC Name 2-Methoxy-5-(piperazin-1-ylmethyl)phenol

Common Precursor Isovanillin (3-Hydroxy-4-methoxybenzaldehyde)

Molecular Formula C₁₂H₁₈N₂O₂

Molecular Weight 222.29 g/mol

Appearance
Off-white to pale beige solid (highly dependent

on oxidation state)

Solubility
Soluble in DMSO, Methanol; Sparingly soluble

in Water (Free Base)

Theoretical Elemental Analysis (CHN) Data
The following table serves as the Gold Standard for validating the free base. Deviations >0.4%

typically indicate salt formation (e.g., acetate from HPLC buffers) or trapped solvents.[1]

Element
Theoretical Mass % (Free
Base)

Acceptance Range (±0.4%)

Carbon (C) 64.84% 64.44% – 65.24%

Hydrogen (H) 8.16% 7.76% – 8.56%

Nitrogen (N) 12.60% 12.20% – 13.00%

Oxygen (O) 14.40% Calculated by difference

Critical Insight: If your experimental Nitrogen value is significantly lower (e.g., ~10-11%), check

for the formation of a dihydrochloride salt or carbonate species, common when piperazines are

exposed to atmospheric CO₂.[1]
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Comparative Analysis: EA vs. Alternative Methods
In drug development, "Purity" is a multi-dimensional attribute. The table below objectively

compares why Elemental Analysis remains indispensable alongside modern spectroscopic

techniques for this specific piperazine derivative.

Performance Matrix
Feature

Elemental Analysis

(CHN)
HPLC-UV/MS

qNMR (Quantitative

NMR)

Primary Utility
Bulk Purity & Salt

Confirmation

Organic Impurity

Profiling

Absolute Purity &

Structure

Detection of Salts

Excellent (Detects

inorganic

counterions/water)

Poor (Salts often

invisible in UV)

Good (If counterion

has protons)

Sample Requirement 2–5 mg (Destructive)
<1 mg (Non-

destructive)

5–10 mg (Non-

destructive)

Blind Spot

Cannot identify

specific impurities

(only bulk deviation)

Misses inorganic

salts, moisture, and

trapped solvents

Sensitivity limits;

solvent overlap

Verdict for this

Compound

Mandatory for

confirming the "Free

Base" vs. "Salt"

status.[1]

Mandatory for

detecting

regioisomers (e.g., 4-

isomer impurities).[1]

Validating for structure

confirmation.

Why EA Wins for Piperazine Scaffolds
Piperazine derivatives are notoriously hygroscopic and basic.[1] A sample might show 99.9%

purity on HPLC (which ignores water and inorganic salts) but only 85% active mass content

due to absorbed moisture or carbonate formation.[1]

Scenario: You synthesized the compound using Sodium Triacetoxyborohydride.

Risk: Boron salts or Acetate salts may persist.[1]
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Detection: HPLC shows a single peak (the organic part).[1] EA will show Carbon/Nitrogen

ratios deviating from theory, flagging the contamination immediately.

Experimental Workflow: Synthesis to Validation
The following diagram outlines the logical flow for synthesizing and validating 2-Methoxy-5-
(piperazin-1-ylmethyl)phenol, highlighting where Elemental Analysis acts as the critical

"Gatekeeper."

Quality Control Triad

Precursor:
Isovanillin

Reductive Amination
(Piperazine + NaBH(OAc)3)

Crude Intermediate
(Mixture)

Purification
(Acid/Base Extraction or Column)

Isolated Solid
(Free Base or HCl Salt)

HPLC-MS
(Check Organic Purity)

1H NMR
(Check Structure)

Elemental Analysis
(Check Bulk Purity/Salt)

Release for Biological Assay

 >98% Area  Structure Confirmed  Within ±0.4%
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Click to download full resolution via product page

Figure 1: Analytical workflow emphasizing the "Quality Control Triad" required to validate the

piperazine-phenol intermediate.

Detailed Experimental Protocol for Elemental
Analysis
To ensure reproducible EA data for this specific compound, follow this protocol to mitigate

hygroscopicity errors.

Step 1: Sample Preparation (Drying)
Rationale: The secondary amine in the piperazine ring attracts atmospheric moisture and

CO₂.[1]

Protocol:

Place 50 mg of the sample in a vacuum drying pistol.[1]

Dry at 40–45°C under high vacuum (<1 mbar) for 4–6 hours.

Note: Avoid temperatures >60°C to prevent oxidation of the phenol ring unless stored

under Nitrogen.[1]

Step 2: Encapsulation[1]
Rationale: Minimize exposure to air during weighing.[1]

Protocol:

Use pre-tared tin (Sn) capsules.[1]

Weigh 2.0 ± 0.1 mg of the dried sample.

Fold the capsule immediately using clean forceps to create a hermetic seal.[1]

Analyze within 30 minutes of weighing.
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Step 3: Combustion Parameters (Typical)
Furnace Temperature: 950°C (ensure complete combustion of the aromatic ring).

Carrier Gas: Helium (High Purity).[1]

Standard: Acetanilide or Sulfanilamide (Standardize daily).[1]

Troubleshooting: Interpreting Deviations
If your EA results fail the ±0.4% criteria, use this diagnostic table:

Observation Likely Cause Corrective Action

Low %C, Low %N Excess Moisture / Solvent

Re-dry sample at higher

vacuum; check NMR for

solvent peaks.[1]

Low %C, High %H Residual Grease / Alkanes

Recrystallize; wash with non-

polar solvent (Hexane/Ether).

[1]

Low %N, Correct %C Inorganic Salt Contamination

Check for Silica gel (if

columned) or Sodium salts

(from workup).[1] Perform ash

test.

High %C
Solvent Entrapment (e.g.,

EtOAc)

Dry above the boiling point of

the suspected solvent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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